molecular formula C12H12BrNO3 B8678955 6-(2-Bromopropanoyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one CAS No. 94662-16-5

6-(2-Bromopropanoyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one

Cat. No.: B8678955
CAS No.: 94662-16-5
M. Wt: 298.13 g/mol
InChI Key: AAAHJISFVMZVQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Bromopropanoyl)-2-methyl-2H-1,4-benzoxazin-3(4H)-one is a useful research compound. Its molecular formula is C12H12BrNO3 and its molecular weight is 298.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

94662-16-5

Molecular Formula

C12H12BrNO3

Molecular Weight

298.13 g/mol

IUPAC Name

6-(2-bromopropanoyl)-2-methyl-4H-1,4-benzoxazin-3-one

InChI

InChI=1S/C12H12BrNO3/c1-6(13)11(15)8-3-4-10-9(5-8)14-12(16)7(2)17-10/h3-7H,1-2H3,(H,14,16)

InChI Key

AAAHJISFVMZVQQ-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)NC2=C(O1)C=CC(=C2)C(=O)C(C)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 6-propionyl-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine (3.4 g) and 30% hydrogen bromide-acetic acid (10 ml) in acetic acid (50 ml) was added pyridinium hydrobromide perbromide (5.12 g) at ambient temperature and the mixture was stirred for 2 hours at the same temperature. The reaction mixture was poured into water. The resultant precipitate was collected by filtration and dissolved in a mixture of ethyl acetate and tetrahydrofuran. The organic solution was washed with a saturated aqueous solution of sodium bicarbonate and brine. The solvent was dried over magnesium sulfate and removed in vacuo to afford a crystalline residue, which was washed with diisopropyl ether to give 6-(2-bromopropionyl)-2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine (3.8 g).
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